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Compound of Interest

Compound Name: Aniline;formaldehyde

Cat. No.: B1583644

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

This guide provides a comprehensive comparison of the performance characteristics of aniline
formaldehyde (AF) resin against its widely used commercial alternatives: phenol formaldehyde
(PF) and melamine formaldehyde (MF) resins. The information presented herein is intended to
assist researchers, scientists, and professionals in drug development in making informed
decisions regarding material selection for their specific applications. This document
summarizes key quantitative data, details experimental protocols for performance evaluation,
and visualizes relevant chemical and procedural workflows.

Performance Data Summary

The following tables provide a comparative overview of the mechanical, thermal, electrical, and
chemical resistance properties of aniline formaldehyde, phenol formaldehyde, and melamine
formaldehyde resins. The data has been compiled from various sources and should be
considered as typical values. Actual properties can vary depending on the specific formulation,
curing conditions, and presence of fillers or additives.

Table 1: Comparative Mechanical Properties
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Aniline Phenol Melamine
Property Formaldehyde Formaldehyde Formaldehyde Test Standard
(AF) (PF) (MF)
Tensile Strength
50 - 100[1] 22.5-48[2][3][4] 30 - 90[5][6][7] ASTM D638
(MPa)
Tensile Modulus
- 3.8 - 8.8[2][3][4] 7.0 - 10.0[5][8] ASTM D638
(GPa)
Elongation at
- 0.6 - 2.0[2][4] 0.3 - 1.0[5][7] ASTM D638
Break (%)
Compressive
50 - 150[1] 165[4] 240[6] ASTM D695
Strength (MPa)
Impact Strength
- 0.2[4] 0.15[6] ASTM D256
(J/cm)
Hardness
- M100 M110-M125[7] ASTM D785
(Rockwell)
Table 2: Comparative Thermal Properties
Aniline Phenol Melamine
Property Formaldehyde Formaldehyde Formaldehyde Test Standard
(AF) (PF) (MF)
N ~115 (phase
Glass Transition ) ASTM E1356
transformation) 70 - 170[2][3][10] 70 - 130[8]
Temp. (°C) (DMA)
[9]
Decomposition ASTM E1131
- 260 - 555[2][10] 340 - 400[8]
Temp. (°C) (TGA)
Max. Service
- 110[4] 80[6] -
Temperature (°C)
Thermal
o 0.25 - 0.70[2][4]
Conductivity - [10] 0.35-0.5[5][6][8] ASTM E1530
(W/m-K)
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Table 3: Comparative Electrical Properties

Aniline Phenol Melamine
Property Formaldehyde Formaldehyde Formaldehyde Test Standard
(AF) (PF) (MF)
Dielectric
Strength - 3.5 - 46[2][4] 9.5 - 30[5][6] ASTM D149
(kV/mm)
Electrical
Resistivity 1012 - 101[1] 101 - 1013[2][4] 101 - 105[5][6] ASTM D257
(Ohm-cm)
Dielectric
Constant @ 3-5[1] 7.5[2] ~5.5[11] ASTM D150
1IMHz
Table 4: Comparative Chemical Resistance
Aniline Phenol Melamine
Reagent
Formaldehyde (AF) Formaldehyde (PF) Formaldehyde (MF)

) Resistant under

Weak Acids Good Good[3][12] ] -
certain conditions[7]
Strong Acids Moderate Poor[3] Not Resistant[7]
Weak Alkalis Good Poor[3] Resistant[7]
Strong Alkalis Good Poor[3] Not Resistant[7]
_ High Resistance[3] )
Organic Solvents Good [13] Resistant[14]
Water Absorption Low Low[13] Low
Experimental Protocols
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The following are detailed methodologies for the key experiments cited in the performance data
tables, based on recognized ASTM standards.

Mechanical Properties

a) Tensile Properties (ASTM D638):
» Specimen: Dumbbell-shaped specimens are prepared by molding or machining.

e Procedure: The specimen is mounted in the grips of a universal testing machine. A tensile
load is applied at a constant crosshead speed until the specimen fractures.

o Data Acquired: Tensile strength, tensile modulus, and elongation at break are calculated from
the stress-strain curve.

b) Compressive Properties (ASTM D695):
e Specimen: Prismatic or cylindrical specimens are used.

e Procedure: The specimen is placed between two compression platens on a universal testing
machine and subjected to a compressive load at a constant rate of crosshead movement
until it fails.

o Data Acquired: Compressive strength and modulus are determined.

Thermal Properties
a) Thermogravimetric Analysis (TGA) (ASTM E1131):

o Procedure: A small sample of the resin is placed in a TGA furnace. The sample is heated at a
controlled rate in a specified atmosphere (e.g., nitrogen or air). The weight of the sample is
continuously monitored as a function of temperature.

o Data Acquired: The decomposition temperature is determined from the resulting
thermogram.

b) Dynamic Mechanical Analysis (DMA) (ASTM E1640):
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e Specimen: Rectangular bar specimens are typically used.

e Procedure: The specimen is subjected to a sinusoidal oscillating stress at a specific
frequency while the temperature is ramped.

o Data Acquired: The storage modulus (E'), loss modulus (E"), and tan delta are measured.
The glass transition temperature (Tg) is often identified as the peak of the tan delta curve.

Electrical Properties

a) Dielectric Strength (ASTM D149):
e Specimen: Flat sheets or plaques of a specified thickness are used.

e Procedure: The specimen is placed between two electrodes, and the voltage is increased at
a uniform rate until dielectric breakdown occurs.

o Data Acquired: The dielectric strength is calculated by dividing the breakdown voltage by the
thickness of the specimen.

b) DC Resistance or Conductance (ASTM D257):
e Specimen: Flat sheets or plaques.

e Procedure: A direct voltage is applied to the specimen for a specified time, and the resulting
current is measured.

o Data Acquired: Volume resistivity and surface resistivity are calculated.

Chemical Resistance

a) Resistance of Plastics to Chemical Reagents (ASTM D543):

e Procedure: Specimens are immersed in various chemical reagents for a specified time and
at a controlled temperature. Changes in weight, dimensions, appearance, and mechanical
properties are evaluated.
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» Data Acquired: A qualitative and quantitative assessment of the material's resistance to
different chemicals.

Applications in Drug Development

While traditionally used in industrial applications, formaldehyde-based resins are being
explored for their potential in drug delivery systems, primarily due to their ability to form stable
micro- and nanostructures.

» Microencapsulation: Melamine formaldehyde and phenol formaldehyde resins have been
utilized to encapsulate active pharmaceutical ingredients (APIs). This can protect the drug
from degradation, mask its taste, and enable controlled or sustained release.

o Controlled Release: The cross-linked network of these thermoset resins can be tailored to
control the diffusion rate of an encapsulated drug, allowing for prolonged therapeutic effects.

o Biocompatibility: A critical consideration for any material in drug delivery is its
biocompatibility. While some studies have explored the biocompatibility of aniline-based
polymers, extensive research is still required to establish the safety of aniline formaldehyde
resin for pharmaceutical applications. The potential for leaching of unreacted monomers
(aniline and formaldehyde), which are toxic, is a significant concern that needs to be
addressed through careful synthesis, purification, and rigorous testing.

Visualizations
Synthesis Pathways and Experimental Workflow

The following diagrams illustrate the synthesis of aniline formaldehyde, phenol formaldehyde,
and melamine formaldehyde resins, along with a general workflow for their performance
testing.
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Caption: Synthesis of Aniline Formaldehyde Resin.
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Caption: Synthesis of Phenol Formaldehyde Resin.
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Caption: Synthesis of Melamine Formaldehyde Resin.
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Caption: Experimental Workflow for Resin Performance Benchmarking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583644?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

